Cas no 964-08-9 (2H-1,2,4-Benzothiadiazin-3(4H)-one,4-(phenylmethyl)-, 1,1-dioxide)

2H-1,2,4-Benzothiadiazin-3(4H)-one, 4-(phenylmethyl)-, 1,1-dioxide is a benzothiadiazine derivative characterized by its sulfone and phenylmethyl functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a precursor or intermediate in the synthesis of biologically active molecules. Its structural features, including the sulfone moiety, may contribute to enhanced stability and reactivity in targeted applications. The compound's well-defined molecular architecture allows for precise modifications, making it a valuable candidate for exploratory studies in medicinal chemistry and crop protection. Analytical methods confirm its high purity, ensuring reliability in research and development settings.
2H-1,2,4-Benzothiadiazin-3(4H)-one,4-(phenylmethyl)-, 1,1-dioxide structure
964-08-9 structure
Product Name:2H-1,2,4-Benzothiadiazin-3(4H)-one,4-(phenylmethyl)-, 1,1-dioxide
CAS No:964-08-9
MF:C14H12N2O3S
MW:288.321681976318
CID:803141
PubChem ID:8721673
Update Time:2025-06-09

2H-1,2,4-Benzothiadiazin-3(4H)-one,4-(phenylmethyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 2H-1,2,4-Benzothiadiazin-3(4H)-one,4-(phenylmethyl)-, 1,1-dioxide
    • 4-benzyl-1,1-dioxo-1λ<sup>6</sup>,2,4-benzothiadiazin-3-one
    • 4-BENZYL-2H-1,2,4-BENZOTHIADIAZIN-3(4H)-ON-1,1-DIOXIDE
    • 4-benzyl-1,1-dioxo-1
    • 4-Benzyl-2H-1,2,4-benzothiadiazin-3(4H)-on-1,1
    • 4-Benzyl-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-on-1,1-dioxid
    • 4-Benzyl-3-oxo-3,4-dihydro-1,2,4-benzothiadiazin-1,1-dioxid
    • 4-benzyl-1,1-dioxo-1$l^{6},2,4-benzothiadiazin-3-one
    • 2H-1,2,4-Benzothiadiazin-3(4H)-one,4-(phenylmethyl)-,1,1-dioxide
    • A845586
    • CCG-199020
    • 964-08-9
    • DTXSID70429224
    • 1,1-dioxo-4-(phenylmethyl)-1$l^{6},2,4-benzothiadiazin-3-one
    • 1,1-bis(oxidanylidene)-4-(phenylmethyl)-1$l^{6},2,4-benzothiadiazin-3-one
    • 4-benzyl-2h-1,2,4-benzothiadiazin-3(4h)-one-1,1-dioxide
    • MFCD08540341
    • 4-Benzyl-1lambda~6~,2,4-benzothiadiazine-1,1,3(2H,4H)-trione
    • 4-benzyl-1,1-dioxo-1lambda6,2,4-benzothiadiazin-3-one
    • MDL： MFCD08540341
    • Inchi： 1S/C14H12N2O3S/c17-14-15-20(18,19)13-9-5-4-8-12(13)16(14)10-11-6-2-1-3-7-11/h1-9H,10H2,(H,15,17)
    • InChI Key： AXSIIVGAOIWSJU-UHFFFAOYSA-N
    • SMILES： S1(C2C=CC=CC=2N(C(N1)=O)CC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 288.05700
  • Monoisotopic Mass: 288.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.8
  • Topological Polar Surface Area: 74.9A^2

Experimental Properties

  • Density: 1.408
  • Refractive Index: 1.655
  • PSA: 74.86000
  • LogP: 3.57970

2H-1,2,4-Benzothiadiazin-3(4H)-one,4-(phenylmethyl)-, 1,1-dioxide Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2H-1,2,4-Benzothiadiazin-3(4H)-one,4-(phenylmethyl)-, 1,1-dioxide Pricemore >>

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